3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid

• IUPAC Name: 3-[[(Z)-N-(4-chlorophenyl)sulfonyl-C-phenylcarbonimidoyl]amino]benzoic acid
• InChI: InChI=1S/C20H15ClN2O4S/c21-16-9-11-18(12-10-16)28(26,27)23-19(14-5-2-1-3-6-14)22-17-8-4-7-15(13-17)20(24)25/h1-13H,(H,22,23)(H,24,25)
• InChI Key: XBAYQHXCYUUGBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NS(=O)(=O)C2=CC=C(C=C2)Cl)NC3=CC=CC(=C3)C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)/C(=N/S(=O)(=O)C2=CC=C(C=C2)Cl)/NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C20H15ClN2O4S
• Molecular Weight: 414.9 g/mol

Description

3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid, also known as CPIB, is a chemical compound that has been widely studied for its potential applications in scientific research. CPIB is a sulfonylurea derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid exerts its effects through a variety of mechanisms, including the inhibition of ATP-sensitive potassium channels, the induction of apoptosis, and the modulation of neurotransmitter release. 3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid has also been shown to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid has a variety of biochemical and physiological effects, including improved glucose control, inhibition of cancer cell growth, and neuroprotective effects. 3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid has also been shown to have antioxidant and anti-inflammatory properties, which may have potential therapeutic applications for a variety of diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid is its versatility in a variety of research applications. 3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid has also been shown to have relatively low toxicity in animal studies. However, one limitation of 3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid is its potential to interact with other drugs or compounds, which may complicate experimental results.

Future Directions

There are many potential future directions for research on 3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid. Some possible areas of focus include further studies on its potential therapeutic applications for neurodegenerative diseases, investigations into its interactions with other drugs or compounds, and the development of more efficient synthesis methods. Additionally, research on the long-term effects of 3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid use may be warranted.

Synthesis Methods

3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid can be synthesized using a variety of methods, including the reaction of 4-chlorobenzene sulfonamide with benzylamine and 3-aminobenzoic acid. Other methods include the reaction of 4-chlorobenzene sulfonyl chloride with benzylamine and 3-aminobenzoic acid, or the reaction of 4-chlorobenzene sulfonyl isocyanate with benzylamine and 3-aminobenzoic acid.

Scientific Research Applications

3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid has been used in a variety of scientific research applications, including studies on diabetes, cancer, and neurodegenerative diseases. In diabetes research, 3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid has been shown to inhibit the activity of ATP-sensitive potassium channels, which can lead to increased insulin secretion and improved glucose control. In cancer research, 3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis. In neurodegenerative disease research, 3-{[{[(4-chlorophenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoic acid has been shown to have neuroprotective effects and may have potential therapeutic applications for diseases such as Alzheimer's and Parkinson's.